Cas no 75369-85-6 (5-bromo-6-nitro-2,3-dihydro-1H-indene)

• Product Name: 5-bromo-6-nitro-2,3-dihydro-1H-indene
• CAS No: 75369-85-6
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 4172372
• Update Time: 2025-10-24

5-bromo-6-nitro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 5-bromo-2,3-dihydro-6-nitro-
• 5-bromo-6-nitro-2,3-dihydro-1H-indene

• Inchi： 1S/C9H8BrNO2/c10-8-4-6-2-1-3-7(6)5-9(8)11(12)13/h4-5H,1-3H2
• InChI Key： OJNRHKOJADOVAE-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C([N+]([O-])=O)=C2)CC1

Additional information on 5-bromo-6-nitro-2,3-dihydro-1H-indene

5-Bromo-6-Nitro-2,3-Dihydro-1H-Indene: A Comprehensive Overview

The compound CAS No 75369-85-6, commonly referred to as 5-bromo-6-nitro-2,3-dihydro-1H-indene, is a fascinating organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of indene derivatives, which are known for their unique structural properties and versatile reactivity. The molecule features a bicyclic framework with a bromine atom at the 5-position and a nitro group at the 6-position, making it a valuable substrate for both synthetic and analytical studies.

Recent advancements in synthetic chemistry have highlighted the importance of indene derivatives in the development of novel materials and pharmaceutical agents. The presence of electron-withdrawing groups such as bromine and nitro groups in 5-bromo-6-nitro-2,3-dihydro-1H-indene significantly influences its electronic properties, rendering it highly reactive under specific conditions. This makes it an ideal candidate for exploring various chemical transformations, including oxidation, reduction, and coupling reactions.

The synthesis of 5-bromo-6-nitro-2,3-dihydro-1H-indene typically involves multi-step processes that require precise control over reaction conditions. One of the most efficient methods reported in recent literature involves the bromination of a suitably substituted indene derivative followed by nitration at the desired position. The regioselectivity of these reactions is influenced by the directing effects of existing substituents on the aromatic ring system.

In terms of physical properties, CAS No 75369-85-6 exhibits a melting point of approximately 140°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which can be attributed to the conjugation within the aromatic system. These properties make it suitable for applications in optoelectronic materials and sensors.

The chemical reactivity of 5-bromo-6-nitro-2,3-dihydro-1H-indene has been extensively studied in recent years. Researchers have demonstrated its ability to undergo various nucleophilic aromatic substitutions due to the electron-withdrawing effects of the nitro group. Additionally, its bromine substituent facilitates electrophilic substitution reactions under specific conditions. These findings have opened new avenues for its use in drug discovery and agrochemical development.

In conclusion, CAS No 75369-85-6, or 5-bromo-6-nitro-2,3-dihydro-1H-indene, stands out as a versatile compound with immense potential in diverse chemical applications. Its unique structure and reactivity continue to attract the attention of researchers worldwide, driving ongoing investigations into its properties and uses.